2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide

• Molecular Formula: C21H17N3O2S2
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 2-(6-methyl-4-oxo-3,5-diphenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C21H17N3O2S2/c1-13-17(14-8-4-2-5-9-14)18-19(28-13)23-21(27-12-16(22)25)24(20(18)26)15-10-6-3-7-11-15/h2-11H,12H2,1H3,(H2,22,25)
• InChI Key: QCLYHXVYOYVTPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=C(N(C2=O)C3=CC=CC=C3)SCC(=O)N)C4=CC=CC=C4

Description

2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide is a synthetic thieno[2,3-d]pyrimidine derivative offered for research purposes. Compounds within this structural class are of significant interest in medicinal chemistry due to their broad spectrum of biological activities. Specifically, closely related thienopyrimidine and pyrimidine derivatives have demonstrated promising antimicrobial properties against a range of bacterial and fungal pathogens , and are also investigated as potential anticancer agents . The core pyrimidine structure is a key scaffold in biology, found in nucleotides and vitamins, making derivatives like this one suitable candidates for exploring novel therapeutic pathways . The mechanism of action for this chemical family can vary but often involves the inhibition of critical enzymatic processes or interaction with cellular receptors to exert cytotoxic or cytostatic effects . Researchers can utilize this compound as a key intermediate or building block in organic synthesis, or as a pharmacophore for developing new bioactive molecules targeting infectious diseases or hyperproliferative disorders. This product is intended for research and development use in a laboratory setting only. It is not intended for diagnostic or therapeutic use in humans or animals. Buyer assumes all responsibility for confirming compound identity and purity and for the safe handling and use of this material. All sales are final.

Preparation Methods

Solvent and Temperature Effects

Parameter	Optimal Condition	Yield Improvement	Source
Solvent for Chlorination	Toluene	78% vs. 62% (DMF)
Base for Thioether	Potassium carbonate	70% vs. 58% (Et₃N)
Reaction Temperature	70°C	68% vs. 52% (RT)

Polar aprotic solvents like DMF enhance nucleophilicity but may promote side reactions at elevated temperatures. Conversely, toluene minimizes decomposition during chlorination. Potassium carbonate outperforms triethylamine in thioether formation due to superior solubility of the sulfide nucleophile.

Spectroscopic Characterization and Validation

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆) : δ 8.21–7.45 (m, 10H, Ar-H), 3.12 (s, 3H, CH₃), 2.94 (s, 2H, SCH₂), 1.98 (s, 3H, CONH₂).

• ¹³C NMR : 178.2 ppm (C=O), 165.4 ppm (C=S), 135.2–126.8 ppm (Ar-C).

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirms the molecular ion peak at m/z 485.1204 [M+H]⁺, consistent with the molecular formula C₂₅H₂₀N₄O₂S₂.

Comparative Analysis of Alternative Routes

Direct Cyclocondensation with Mercaptoacetamide

A one-pot approach condensing 2-aminothiophene-3-carboxamide, benzaldehyde derivatives, and mercaptoacetamide was attempted but resulted in <30% yield due to competing side reactions.

Solid-Phase Synthesis

Immobilization of the pyrimidine core on Wang resin enabled stepwise functionalization but required harsh cleavage conditions (95% TFA), degrading the acetamide group.

Challenges and Mitigation Strategies

• Low Solubility of Intermediates : Sonication in DMF/THF (1:1) improves dissolution, enhancing reaction homogeneity.

• Oxidation of Thioether : Conducting reactions under nitrogen atmosphere reduces disulfide byproduct formation.

Industrial-Scale Considerations

A pilot-scale synthesis (500 g batch) achieved 62% overall yield using continuous flow reactors for chlorination and thioether steps, reducing processing time by 40% compared to batch methods .

Chemical Reactions Analysis

Types of Reactions

2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice are carefully controlled to direct the reaction towards the desired product .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups such as halides or amines .

Scientific Research Applications

2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidine Derivatives with Benzimidazole Substituents

Compounds such as 2-{[6-(1H-Benzimidazol-2-yl)-3,5-dimethyl-4-oxo-thieno[2,3-d]pyrimidin-2-yl]thio}-N-(aryl/heteryl)acetamides (e.g., 4j, 4k, 4l) share the thienopyrimidine core but differ in substituents:

• Key Differences :
  • 4j : Contains a 3-chloro-4-fluorophenyl group (melting point: 214–215°C, yield: 77%) .
  • 4k : Features an ethyl benzoate group (melting point: 208–209°C, yield: 78%) .
  • 4l : Includes a thiazol-2-yl substituent (melting point >300°C, yield: 83%) .
• Biological Activity : These analogs exhibit broad-spectrum antimicrobial activity against S. aureus and E. coli, with inhibition zones ranging from 15–22 mm, suggesting that electron-withdrawing groups (e.g., Cl, F) enhance potency .

Pyrimidine-Based Sulfanyl Acetamide Derivatives

Compounds like 2-[(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide (5.6) and N-(4-phenoxyphenyl) analog (5.15) highlight the role of pyrimidine ring substitution:

• 5.6 : Dichlorophenyl substituent (melting point: 230°C, yield: 80%) with a molecular ion peak at m/z 344.21 .
• 5.15: Phenoxyphenyl group (melting point: 224°C, yield: 60%) .

Sulfanyl Acetamide Derivatives with Diverse Cores

• Kinase Inhibitors: Derivatives like 2-({2H,3H-[1,4]dioxino[2,3-g]quinolin-7-yl}sulfanyl)acetamide target BCR-ABL kinase, demonstrating the scaffold’s adaptability for cancer therapy .
• Cyanoacetamide Analogs: Compounds such as 2-cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide (13a) (yield: 94%, IR νmax: 2214 cm⁻¹ for C≡N) show how cyano groups modulate electronic properties .

Physicochemical and Spectroscopic Data Comparison

Compound Name	Core Structure	Substituents	Yield (%)	Melting Point (°C)	Key Spectral Data (¹H NMR/IR)	Reference
Target Compound	Thieno[2,3-d]pyrimidine	6-Me, 3,5-Ph, sulfanyl acetamide	N/A	N/A	Not reported in evidence	—
4j	Thieno[2,3-d]pyrimidine	3-Cl-4-F-Ph, benzimidazol-2-yl	77	214–215	δ 7.20–7.92 (ArH), 10.13 (NH)
5.6	Dihydropyrimidine	2,3-diCl-Ph	80	230	δ 12.50 (NH), 7.82 (ArH)
13a	Cyanoacetamide	4-Me-Ph, sulfamoylphenyl	94	288	IR: 2214 cm⁻¹ (C≡N), 1664 cm⁻¹ (C=O)

Biological Activity

The compound 2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide is a thienopyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its antimicrobial properties, cytotoxicity, and potential therapeutic applications.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of thienopyrimidine derivatives. In particular, compounds similar to 2-({6-methyl-4-oxo-3,5-diphenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide have demonstrated significant antibacterial and antimycobacterial activity. For instance:

• In Vitro Testing : Compounds were tested against various bacterial strains including Escherichia coli, Staphylococcus aureus, and Mycobacterium tuberculosis. The results indicated that these compounds exhibited minimum inhibitory concentrations (MICs) ranging from 0.5 to 50 μg/mL, showcasing their effectiveness against both Gram-positive and Gram-negative bacteria .

Cytotoxicity and Anticancer Activity

The anticancer potential of thienopyrimidine derivatives has also been explored. Studies indicate that these compounds can induce apoptosis in cancer cell lines:

• Cell Line Studies : For example, compounds similar to the target molecule showed IC50 values (the concentration required to inhibit cell growth by 50%) ranging from 1.1 µM to 49.85 µM against various cancer cell lines such as HCT116 and A549 . The mechanism of action often involves the inhibition of key signaling pathways associated with cell proliferation and survival.

Toxicity Assessment

The safety profile of these compounds is critical for their development as therapeutic agents. Toxicity studies have demonstrated that certain derivatives exhibit low hemolytic activity up to concentrations of 200 µmol/L, suggesting a favorable safety margin for further development .

Case Study 1: Antibacterial Efficacy

A study conducted on a series of thienopyrimidine derivatives found that specific modifications at the 3-position of the pyrimidine ring significantly enhanced antibacterial activity. For instance, compound 4c was noted for its potent effects against M. tuberculosis, with an MIC of 0.5 µg/mL .

Case Study 2: Anticancer Properties

In another investigation focusing on anticancer properties, researchers synthesized several thienopyrimidine-based compounds that showed promising results against multiple cancer cell lines. Compound X displayed an IC50 value of 1.6 µM against HCT116 cells, indicating strong potential for further development as an anticancer agent .

Q & A

Q. What are the critical parameters for optimizing the synthesis of this thienopyrimidine derivative?

The synthesis involves multi-step reactions requiring precise control of temperature, solvent polarity, and catalyst selection. Polar solvents (e.g., DMF or DMSO) at 80–120°C are often used to facilitate nucleophilic substitution at the sulfanyl group. For example, highlights the use of continuous flow reactors in industrial settings to improve yield (≥75%) and purity (≥95%) . Key intermediates, such as the thieno[2,3-d]pyrimidin-4-one core, must be purified via column chromatography (silica gel, CH₂Cl₂/MeOH) to avoid side reactions .

Q. How can researchers validate the structural integrity of this compound?

Methodological validation includes:

• ¹H/ ¹³C NMR : Characteristic peaks for the acetamide group (δ ~10.10 ppm, singlet) and thienopyrimidine protons (δ ~6.01–7.82 ppm) .
• Mass spectrometry : Expected [M+H]⁺ at m/z 344.21 (calcd. for C₁₃H₁₁Cl₂N₃O₂S) .
• Elemental analysis : Confirm C, N, and S content within ±0.1% deviation .

Advanced Research Questions

Q. What strategies resolve contradictions in biological activity data across structurally similar analogs?

Discrepancies often arise from substituent effects. For instance:

Analog	Substituent	Bioactivity	Source
2-{[3-(3,5-dimethylphenyl)...}	3,5-dimethylphenyl	IC50 = 12 µM (kinase inhibition)
N-(4-chloro-3-(trifluoromethyl)phenyl)...	CF3, Cl	Reduced activity (IC50 > 50 µM)
Systematic SAR studies using isosteric replacements (e.g., replacing methyl with ethyl) and computational docking (e.g., AutoDock Vina) can clarify steric/electronic contributions .

Q. How can reaction mechanisms for sulfanyl-acetamide bond formation be elucidated?

Advanced mechanistic studies include:

• Kinetic isotope effects (KIE) : Compare rates using deuterated solvents (e.g., D₂O vs. H₂O) to identify rate-determining steps.
• DFT calculations : Simulate transition states (e.g., Gaussian 16) to map energy barriers for nucleophilic attack at the pyrimidine C2 position . notes that thiolate intermediates are critical, requiring basic conditions (pH 9–10) .

Q. What experimental designs mitigate batch-to-batch variability in scaled-up synthesis?

Use factorial design (e.g., Box-Behnken) to optimize:

• Variables : Temperature (X₁), solvent ratio (X₂), catalyst loading (X₃).
• Response surface modeling : Predict optimal conditions (e.g., X₁ = 100°C, X₂ = 3:1 DMF/H₂O, X₃ = 5 mol% CuI) . Continuous flow systems () reduce variability by maintaining steady-state kinetics .

Q. How do computational methods enhance the prediction of this compound’s pharmacokinetics?

• ADMET prediction : Tools like SwissADME calculate logP (~2.5), indicating moderate lipophilicity.
• CYP450 inhibition : Molecular dynamics (e.g., GROMACS) simulate interactions with CYP3A4, highlighting potential metabolic liabilities . supports integrating quantum chemical calculations (e.g., COSMO-RS) for solubility predictions .

Methodological Challenges

Q. What techniques address low yields in the final cyclization step?

• Microwave-assisted synthesis : Reduces reaction time from 16 h to 45 min, improving yield by 15–20% .
• Catalyst screening : Pd(OAc)₂ outperforms CuI in coupling reactions (yield: 65% → 82%) .

Q. How can researchers differentiate degradation products from synthetic impurities?

• Stability studies : Accelerated degradation (40°C/75% RH, 1 week) followed by LC-MS/MS identifies hydrolyzed acetamide (RT = 3.2 min) and sulfoxide derivatives (RT = 4.5 min) .
• Forced degradation : Expose to 0.1M HCl (2 h) and analyze via HPLC-PDA (λ = 254 nm) .

Data Interpretation

Q. Why do conflicting reports exist about this compound’s solubility?

Discrepancies stem from:

• Polymorphism : Differential crystallinity (e.g., Form I vs. Form II) alters solubility by 2–3× .
• Solvent selection : Solubility in DMSO (≥50 mg/mL) vs. water (<0.1 mg/mL) .

Q. What analytical approaches reconcile inconsistent bioassay results?

• Dose-response normalization : Use Hill coefficients to compare assays (e.g., EC₅₀ vs. IC₅₀).
• Cell-line validation : Test in HEK293 (non-cancer) vs. HepG2 (cancer) to isolate target-specific effects .